Cas no 1007031-84-6 ((2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide)

• Product Name: (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide
• CAS No: 1007031-84-6
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• CID: 5470506
• PubChem ID: 41326671
• Update Time: 2025-10-24

(2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)but-2-enamide
• 1007031-84-6
• (E)-N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)but-2-enamide
• (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide
• F2823-0020
• AKOS024470179

• Inchi： 1S/C13H17N5O2/c1-5-6-10(19)16-17-8-14-11-9(12(17)20)7-15-18(11)13(2,3)4/h5-8H,1-4H3,(H,16,19)/b6-5+
• InChI Key： ZINIHTQJIPLWNY-AATRIKPKSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1NC(/C=C/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.13822480g/mol
• Monoisotopic Mass: 275.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.6Ų

Additional information on (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide

Introduction to Compound CAS No. 1007031-84-6: (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide

(2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide (CAS No. 1007031-84-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide includes a pyrazolopyrimidine core with a tert-butyl group and an amide functionality. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an attractive target for further investigation. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in various pathological processes.

In the context of drug discovery, the development of small molecule inhibitors has been a focal point for researchers aiming to identify new therapeutic agents. (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide has shown promising results in preclinical studies, demonstrating potent inhibitory activity against specific targets. For instance, it has been reported to inhibit the activity of kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation.

The biological activity of (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide has been extensively studied in various cellular and animal models. In vitro assays have shown that this compound effectively reduces the proliferation of cancer cells by targeting key signaling pathways. Additionally, it has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and chemokines.

One of the key advantages of (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide is its favorable pharmacokinetic profile. Preclinical studies have demonstrated that it exhibits good oral bioavailability and a reasonable half-life in vivo. These properties make it a suitable candidate for further development as an oral therapeutic agent.

The safety profile of (2E)-N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}but-2-enamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for clinical translation.

In addition to its therapeutic potential, (2E)-N-{1-tet-butyl}-4-oxyo-[...]-butenamide (simplified for readability) has also been explored for its use as a research tool in academic and industrial settings. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding disease mechanisms and identifying new drug targets.

Recent advancements in synthetic chemistry have facilitated the large-scale production of (2E)-N-{1-tet-butyl}-4-oxyo-[...]-butenamide. Novel synthetic routes have been developed to improve yield and purity while reducing costs and environmental impact. These advancements are crucial for ensuring the availability of this compound for both research and clinical applications.

The future prospects for (2E)-N-{1-tet-butyl}-4-oxyo-[...]-butenamide are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases, including cancer and inflammatory disorders. Positive results from these trials could pave the way for its approval as a new therapeutic agent.

In conclusion, (2E)-N-{1-tet-butyl}-4-oxyo-[...]-butenamide (CAS No. 1007031-84-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a promising candidate for the development of new drugs with broad therapeutic applications. Continued research and development efforts will likely uncover additional benefits and uses for this compound in both clinical and research settings.